Cas no 1261392-59-9 (Rivaroxaban-13C6)

• Product Name: Rivaroxaban-13C6
• CAS No: 1261392-59-9
• MF: C₁₉H₁₈ClN₃O₅S
• MW: 441.837251186371
• CID: 1058758
• Update Time: 2025-06-11

Rivaroxaban-13C6 Chemical and Physical Properties

Names and Identifiers

• Rivaroxaban-13C6
• 5-Chloro-N-[[(5S)-2-oxo-3-[4-(3-oxomorpholin-4-yl)(1,2,3,4,5,6-13C6)cyclohexa-1,3,5-trien-1-yl]-1,3-

• Inchi： 1S/C19H18ClN3O5S/c20-16-6-5-15(29-16)18(25)21-9-14-10-23(19(26)28-14)13-3-1-12(2-4-13)22-7-8-27-11-17(22)24/h1-6,14H,7-11H2,(H,21,25)/t14-/m0/s1/i1+1,2+1,3+1,4+1,12+1,13+1
• InChI Key： KGFYHTZWPPHNLQ-IQZATVSASA-N
• SMILES： ClC1=CC=C(C(NC[C@H]2CN(C(=O)O2)[13C]2[13CH]=[13CH][13C](=[13CH][13CH]=2)N2C(COCC2)=O)=O)S1

Computed Properties

• Exact Mass: 441.0856986 g/mol
• Monoisotopic Mass: 441.0856986 g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 441.84
• XLogP3: 2.5
• Topological Polar Surface Area: 116

Additional information on Rivaroxaban-13C6

Research Briefing on Rivaroxaban-13C6 and CAS 1261392-59-9: Latest Advances in Chemical Biology and Pharmaceutical Sciences

In recent years, the development of isotopically labeled compounds has gained significant attention in the field of chemical biology and pharmaceutical research. Among these, Rivaroxaban-13C6, a carbon-13 labeled derivative of the anticoagulant Rivaroxaban, has emerged as a critical tool for pharmacokinetic and metabolic studies. The compound, associated with the CAS number 1261392-59-9, is widely used in quantitative mass spectrometry and tracer studies to enhance the precision of drug metabolism analyses.

The primary objective of recent studies involving Rivaroxaban-13C6 has been to elucidate its metabolic pathways and interactions with cytochrome P450 enzymes, particularly CYP3A4 and CYP2J2. Researchers have employed advanced techniques such as liquid chromatography-tandem mass spectrometry (LC-MS/MS) to quantify the compound in biological matrices. These studies have provided valuable insights into the drug's bioavailability and potential drug-drug interactions, which are crucial for optimizing therapeutic regimens.

One notable study published in the Journal of Pharmaceutical and Biomedical Analysis (2023) demonstrated the utility of Rivaroxaban-13C6 as an internal standard for the quantification of Rivaroxaban in human plasma. The study highlighted the compound's stability and reproducibility, making it an indispensable tool for clinical pharmacokinetic studies. Furthermore, the use of isotopically labeled compounds like Rivaroxaban-13C6 minimizes matrix effects and improves assay accuracy, addressing longstanding challenges in bioanalytical method development.

Another significant advancement involves the application of Rivaroxaban-13C6 in tracer studies to investigate the drug's distribution and elimination in preclinical models. These studies have revealed novel metabolic pathways and potential biomarkers for monitoring anticoagulant therapy. The findings underscore the importance of isotopically labeled compounds in advancing our understanding of drug metabolism and toxicity.

In conclusion, the integration of Rivaroxaban-13C6 (CAS 1261392-59-9) into pharmaceutical research has revolutionized the study of anticoagulant therapies. Its role in enhancing the accuracy of pharmacokinetic analyses and elucidating metabolic pathways cannot be overstated. Future research should focus on expanding its applications to other therapeutic areas and exploring its potential in personalized medicine.